N-((1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)benzenesulfonamide

• IUPAC Name: N-[[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methyl]benzenesulfonamide
• InChI: InChI=1S/C19H22N2O4S/c1-2-25-17-10-8-16(9-11-17)21-14-15(12-19(21)22)13-20-26(23,24)18-6-4-3-5-7-18/h3-11,15,20H,2,12-14H2,1H3
• InChI Key: FSUBOXYDFMABDS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CC(CC2=O)CNS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C19H22N2O4S
• Molecular Weight: 374.5 g/mol

Description

“N-((1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)benzenesulfonamide” is a complex organic compound. It contains a pyrrolidinone ring, which is a five-membered lactam (a cyclic amide). It also has a benzenesulfonamide moiety and an ethoxyphenyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the pyrrolidinone ring, the introduction of the ethoxyphenyl group, and the attachment of the benzenesulfonamide moiety. The exact synthesis process would depend on the starting materials and the specific conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrrolidinone ring, the ethoxyphenyl group, and the benzenesulfonamide moiety. The exact three-dimensional structure would depend on the specific spatial arrangement of these groups.

Chemical Reactions Analysis

This compound, like other organic compounds, would undergo various chemical reactions depending on the conditions. The pyrrolidinone ring, the ethoxyphenyl group, and the benzenesulfonamide moiety each have distinct reactivity patterns.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific molecular structure. These might include its solubility in various solvents, its melting and boiling points, and its spectral properties.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many benzenesulfonamide derivatives are used as pharmaceuticals, where they often act as enzyme inhibitors.

Safety and Hazards

As with any chemical compound, handling “N-((1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)benzenesulfonamide” would require appropriate safety precautions. The specific hazards associated with this compound would depend on its physical and chemical properties.

Future Directions

The potential applications and future directions for this compound would depend on its properties and activity. If it shows promising activity as an enzyme inhibitor, for example, it could be further developed and studied as a potential pharmaceutical.